Ethyl 8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 8-nitro-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H10N2O5/c1-2-19-12(16)8-6-13-10-7(11(8)15)4-3-5-9(10)14(17)18/h3-6H,2H2,1H3,(H,13,15)
• InChI Key: ZTAWASGMGQOLHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H10N2O5
• DSSTOX Substance ID: DTXSID60903624
• Molecular Weight: 262.22 g/mol

Description

“Ethyl 8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate” is a chemical compound with the CAS Number: 94110-86-8. Its IUPAC name is ethyl 4-hydroxy-8-nitro-3-quinolinecarboxylate. The molecular weight of this compound is 262.22.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H10N2O5/c1-2-19-12(16)8-6-13-10-7(11(8)15)4-3-5-9(10)14(17)18/h3-6H,2H2,1H3,(H,13,15). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Antimicrobial Properties

• . Researchers have explored their efficacy against various pathogens, making them promising candidates for drug development.

Anti-HIV Activity

• Indole derivatives, including those related to our compound, have been studied for their anti-HIV potential. . Further investigations could explore the specific role of our compound in this context.

Synthetic Building Blocks

• Ethyl 8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate serves as a versatile building block in organic synthesis. . Its reactivity and functional groups make it valuable for creating diverse compounds.

Biological Activity Screening

• Researchers have screened derivatives of Ethyl 8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate for unique biological activities. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, H335. The precautionary statements are P261, P280, P301+P312, P302+P352, P305+P351+P338. These statements indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

A solution of 2-[(2-Nitro-phenylamino)-methylene]-malonic acid diethyl ester (10 g, 32.44 mmol) dissolved in 20 ml of diphenyl ether in a 250 ml round bottom flask was heated and refluxed for 5 hrs at 280° C. with stirring. The reaction was monitered by TLC (n-hexane/ethyl acetate=3/1). After completing the reaction and cooling to room temperature, 200 ml of diethylether was added to the mixture and the resulting precipitate was collected by filtration, and the residue was washed with 200 ml of diethyl ether to give 8-Nitro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (6.5 g, 19.08 mmol, yield 59%).